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Compound of Interest

Compound Name: 6-(Hydroxymethyl)nicotinic acid

Cat. No.: B1591122 Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic

characterization of 6-(Hydroxymethyl)nicotinic acid, a key heterocyclic compound with

applications in pharmaceutical and materials science research. This document is intended for

researchers, scientists, and drug development professionals, offering both theoretical

interpretations and practical, field-proven methodologies for obtaining and analyzing nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data.

Introduction
6-(Hydroxymethyl)nicotinic acid (CAS No. 775545-30-7) is a pyridine derivative featuring

both a carboxylic acid and a hydroxymethyl group.[1][2] This bifunctional nature makes it a

versatile building block in organic synthesis. Understanding its structural and electronic

properties through spectroscopic analysis is paramount for its effective utilization in research

and development. This guide will delve into the core spectroscopic techniques used to

elucidate the structure and purity of this compound.

Molecular Structure and Key Features
A thorough understanding of the molecular structure is the foundation for interpreting

spectroscopic data. The key structural features of 6-(Hydroxymethyl)nicotinic acid that will

be probed by NMR, IR, and MS are the pyridine ring, the carboxylic acid group, and the

hydroxymethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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